2-(Oxalyl-amino)-4,5,6,7-tetrahydro-thieno[2,3-C]pyridine-3-carboxylic acid

• CAS No.: 243967-42-2
• Product Name: 2-(Oxalyl-amino)-4,5,6,7-tetrahydro-thieno[2,3-C]pyridine-3-carboxylic acid
• Molecular Formula: C10H10N2O5S
• Molecular Weight: 270.26 g/mol
• IUPAC Name: 2-(oxaloamino)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylic acid
• Standard InChI: InChI=1S/C10H10N2O5S/c13-7(10(16)17)12-8-6(9(14)15)4-1-2-11-3-5(4)18-8/h11H,1-3H2,(H,12,13)(H,14,15)(H,16,17)
• Standard InChIKey: ZIBMATWHOAGNTR-UHFFFAOYSA-N
• SMILES: C1CNCC2=C1C(=C(S2)NC(=O)C(=O)O)C(=O)O
• Canonical SMILES: C1CNCC2=C1C(=C(S2)NC(=O)C(=O)O)C(=O)O
• Appearance: Solid powder
• Description: TCS-401 is an insulin receptor sensitizing agent; Selective inhibitor of protein-tyrosine phosphatase 1B (PTP1B).
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: TCS-401, TCS 401, TCS401
• Reference: 1: Du ZD, Hu LT, Zhao GQ, Li Y, Ma ZZ. Protein tyrosine phosphatase 1B regulates the activity of retinal pigment epithelial cells. Mol Vis. 2015 May 1;21:523-31. eCollection 2015. PubMed PMID: 25999679; PubMed Central PMCID: PMC4431406.; 2: Ponnusamy M, Ma L, Zhuang S. Necrotic renal epithelial cell inhibits renal interstitial fibroblast activation: role of protein tyrosine phosphatase 1B. Am J Physiol Renal Physiol. 2013 Mar 15;304(6):F698-709. doi: 10.1152/ajprenal.00564.2012. Epub 2013 Jan 2. PubMed PMID: 23283996; PubMed Central PMCID: PMC3602703.
• PubChem Compound: 444766
• Last Modified: Nov 11 2021